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Compound of Interest

2-(2,4-Dimethylbenzoyl)benzoic
Compound Name: d
aci

cat. No.: B3050069

Technical Guide: 2-(2,4-dimethylbenzoyl)benzoic
acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound 2-(2,4-
dimethylbenzoyl)benzoic acid, including its nomenclature, physicochemical properties, and a
detailed synthesis protocol. The information is compiled from publicly available scientific data
sources.

Nomenclature

The systematic and common names for the compound are provided below.

Identifier Type Value

IUPAC Name 2-(2,4-dimethylbenzoyl)benzoic acid[1]
CAS Number 2346-63-6[1]

Molecular Formula C16H1403][1]

Molecular Weight 254.28 g/mol [1]
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Synonyms

A list of known synonyms for 2-(2,4-dimethylbenzoyl)benzoic acid is provided below.

2-[(2,4-dimethylphenyl)carbonyl]benzoic acid[1]

NSC 59921[1]

RefChem:452004([1]

DTXSID90946125([1]

2-(2,4-dimethylbenzoyl)benzoicacid[1]

2-(2.4-Dimethylbenzoyl)benzoesaure[1]

Physicochemical Properties

The following table summarizes the computed and predicted physicochemical properties of 2-
(2,4-dimethylbenzoyl)benzoic acid. No experimental data for these properties were found in
the reviewed literature.
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Property Value Source

XLogP3 3.5 PubChem (Computed)[1]
Hydrogen Bond Donor Count 1 PubChem (Computed)
Hydrogen Bond Acceptor

Count 3 PubChem (Computed)
Rotatable Bond Count 2 PubChem (Computed)
Exact Mass 254.094294 g/mol PubChem (Computed)[1]
Monoisotopic Mass 254.094294 g/mol PubChem (Computed)[1]
Topological Polar Surface Area  54.4 A2 PubChem (Computed)[1]
Heavy Atom Count 19 PubChem (Computed)
Formal Charge 0 PubChem (Computed)
Complexity 350 PubChem (Computed)[1]

Predicted Spectroscopic Data

Predicted collision cross section (CCS) values are available from PubChemLite. These values

are computationally derived and have not been experimentally verified.

Adduct m/z Predicted CCS (A2
[M+H]* 255.10158 155.4
[M+Na]* 277.08352 163.4
[M-H]- 253.08702 161.5
[M+NHa]* 272.12812 171.8
[M+K]* 293.05746 159.9

Experimental Protocols
Synthesis of 2-(2,4-dimethylbenzoyl)benzoic acid
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The following protocol describes the synthesis of 2-(2,4-dimethylbenzoyl)benzoic acid from
m-xylene and phthalic anhydride.[2]

Materials:

e m-Xylene

o Phthalic anhydride (2-benzofuran-1,3-dione)

e Aluminum chloride (AICI3)

e |ce/salt bath

e 20% Hydrochloric acid (HCI)

 Filter paper

e Reaction vessel with stirrer

Procedure:

e Prepare an ice/salt bath to cool the reaction vessel.

e To a cold mixture of m-xylene (114 g, 1073 mmol), add aluminum chloride (59.4 g, 446
mmol) in three portions.

» Following the addition of aluminum chloride, add phthalic anhydride (30 g, 203 mmol) in
three portions.

 Allow the mixture to warm to room temperature and stir for 3 hours, during which the mixture
will turn into a thick white suspension.

o Heat the mixture to 55 °C for 2 hours.

o Cool the reaction mixture to room temperature.

» Slowly pour the thick mixture into ice-cold 20% HCI.

o Collect the resulting solid precipitate by filtration.
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» Allow the filtered material to dry to yield the final product as a white solid (50 g, 97% yield).

Characterization Data:

e H NMR (400 MHz, CDCls) & (ppm): 7.98 - 8.07 (m, 1H), 7.60 - 7.69 (m, 1H), 7.51 - 7.59 (m,
1H), 7.38 - 7.45 (m, 1H), 7.01 - 7.13 (m, 2H), 6.86 - 6.94 (m, 1H), 2.61 (s, 3H), 2.33 (s, 3H).
(2]

e LC/MS (m/z): ES* = 255 (M+1).[2]

Reactants
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Synthesis workflow for 2-(2,4-dimethylbenzoyl)benzoic acid.

Biological Activity and Signaling Pathways

There is currently no publicly available experimental data detailing the biological activity or
involvement in signaling pathways of 2-(2,4-dimethylbenzoyl)benzoic acid. Benzoic acid and
its derivatives are a broad class of compounds known to exhibit a wide range of biological
activities, including antimicrobial and anti-inflammatory properties. However, any potential
biological role for this specific compound would require dedicated experimental investigation.

Conclusion
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This technical guide provides the most current and comprehensive information available for 2-
(2,4-dimethylbenzoyl)benzoic acid. While the nomenclature and a reliable synthesis protocol
are well-defined, there is a notable absence of experimental data regarding its physicochemical
properties, biological activity, and mechanism of action. This presents an opportunity for further
research to explore the potential applications of this compound in various scientific and
industrial fields. Researchers are encouraged to use the provided synthesis protocol as a
starting point for producing this compound for further study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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